Cas no 2034894-84-1 ((2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2034894-84-1
• MF: C₁₆H₁₉NO₂S₂
• MW: 321.457561731339
• CID: 5354727
• Update Time: 2025-10-31

(2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-3-(thiophen-2-yl)acrylamide
• (E)-N-(5-hydroxy-3-thiophen-2-ylpentyl)-3-thiophen-2-ylprop-2-enamide
• (2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C16H19NO2S2/c18-10-8-13(15-4-2-12-21-15)7-9-17-16(19)6-5-14-3-1-11-20-14/h1-6,11-13,18H,7-10H2,(H,17,19)/b6-5+
• InChI Key： HWWKZYXSCNCRHQ-AATRIKPKSA-N
• SMILES： S1C=CC=C1C(CCO)CCNC(/C=C/C1=CC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 349
• XLogP3: 2.8
• Topological Polar Surface Area: 106

Additional information on (2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound (2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide and Its CAS No. 2034894-84-1

The compound (2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide, identified by its CAS number 2034894-84-1, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in various biological and medicinal contexts. The presence of multiple functional groups, including hydroxyl and thiophene rings, makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the study of heterocyclic compounds has seen considerable growth, with thiophene derivatives being particularly prominent. Thiophenes, known for their stability and biological activity, have been extensively studied for their roles in drug development. The compound in question combines two thiophene rings with a prop-2-enamide backbone, creating a structure that is both complex and potentially versatile. This configuration suggests possible interactions with biological targets, making it a candidate for further investigation in pharmacological applications.

The hydroxyl group at the 5-position of the pentyl chain adds another layer of functionality to the molecule. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the compound's solubility and binding affinity. This feature is particularly relevant in drug design, where interactions with biological receptors often depend on precise molecular geometry and hydrogen bonding capabilities. The combination of these features in (2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide makes it an intriguing candidate for further exploration.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds with complex architectures often exhibit unique biological activities that simpler molecules might not possess. The dual presence of thiophene rings in this compound suggests potential applications in areas such as anti-inflammatory and anti-cancer therapies. Thiophene derivatives have been shown to interact with various enzymes and receptors, making them valuable candidates for drug development.

The prop-2-enamide moiety is another key feature of this compound. Amides are well-known for their role as bioactive molecules, often serving as intermediates in the synthesis of pharmaceuticals. The presence of an amide group can influence the compound's metabolic stability and pharmacokinetic properties. These factors are crucial in determining the efficacy and safety of a drug candidate. The specific arrangement of the amide group in (2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide may contribute to its unique properties and potential applications.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular modeling techniques can be used to simulate interactions between this compound and potential biological targets, providing insights into its mechanism of action. Such studies are essential for understanding how a drug candidate functions at the molecular level and can guide further optimization efforts.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene rings, while protecting group strategies have been used to handle the reactive hydroxyl and amide groups.

In conclusion, (2E)-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-3-(thiophen-2-yl)prop-2-enamide is a structurally complex molecule with potential applications in pharmaceutical research. Its unique combination of functional groups, including hydroxyl and thiophene moieties, makes it an interesting candidate for further investigation. Advances in computational chemistry and synthetic organic chemistry continue to enhance our ability to explore such compounds, paving the way for new therapeutic agents.